Cas no 141081-08-5 (2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-)

141081-08-5 structure
Product name:2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-
CAS No:141081-08-5
MF:C8H14O3
MW:158.194962978363
CID:1302861
2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-
- 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- (9CI)
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- Inchi: 1S/C8H14O3/c1-2-3-7-8(10)6(9)4-5-11-7/h6-7,9H,2-5H2,1H3/t6-,7+/m1/s1
- InChI Key: NETULEPTQDYAHC-RQJHMYQMSA-N
- SMILES: [C@@H]1(CCC)OCC[C@@H](O)C1=O
Computed Properties
- Exact Mass: 158.09432
Experimental Properties
- Density: 1.090±0.06 g/cm3(Predicted)
- Boiling Point: 290.4±40.0 °C(Predicted)
- PSA: 46.53
- pka: 12.52±0.40(Predicted)
2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- Related Literature
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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